Cas no 771533-28-9 (1H-Indol-6-ol, 1-acetyl-)

• Product Name: 1H-Indol-6-ol, 1-acetyl-
• CAS No: 771533-28-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1783648
• PubChem ID: 71403350
• Update Time: 2025-04-21

1H-Indol-6-ol, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-ol, 1-acetyl-
• 1-(6-hydroxyindol-1-yl)ethanone
• 771533-28-9
• 1-(6-Hydroxy-1H-indol-1-yl)ethanone
• DTXSID20824265
• 1-(6-Hydroxy-1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C10H9NO2/c1-7(12)11-5-4-8-2-3-9(13)6-10(8)11/h2-6,13H,1H3
• InChI Key： RKNCCFRCRURTNY-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CN(C(C)=O)C=2C=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2Ų